Cas no 93940-91-1 (4-bromo-3-methylpyrocatechol)

4-bromo-3-methylpyrocatechol structure
4-bromo-3-methylpyrocatechol structure
Product Name:4-bromo-3-methylpyrocatechol
CAS No:93940-91-1
MF:C7H7BrO2
MW:203.033281564713
CID:876716
PubChem ID:3022990
Update Time:2025-04-19

4-bromo-3-methylpyrocatechol Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-3-methylpyrocatechol
    • 4-bromo-3-methylbenzene-1,2-diol
    • SCHEMBL5872088
    • 1,2-Benzenediol, 4-bromo-3-methyl-
    • EINECS 300-489-3
    • DTXSID90916989
    • 93940-91-1
    • NS00063985
    • Inchi: 1S/C7H7BrO2/c1-4-5(8)2-3-6(9)7(4)10/h2-3,9-10H,1H3
    • InChI Key: SSIOQROWLGWJAH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1C)O)O

Computed Properties

  • Exact Mass: 201.963
  • Monoisotopic Mass: 201.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.709
  • Boiling Point: 288.4°C at 760 mmHg
  • Flash Point: 128.2°C
  • Refractive Index: 1.635
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